2-(2-Chloro-3-fluoropyridin-4-yl)propan-2-ol

• Molecular Formula: C8H9ClFNO
• Molecular Weight: 189.61 g/mol
• IUPAC Name: 2-(2-chloro-3-fluoropyridin-4-yl)propan-2-ol
• InChI: InChI=1S/C8H9ClFNO/c1-8(2,12)5-3-4-11-7(9)6(5)10/h3-4,12H,1-2H3
• InChI Key: JCPJGDLWXPNKLU-UHFFFAOYSA-N
• SMILES: CC(C)(C1=C(C(=NC=C1)Cl)F)O

Description

2-(2-Chloro-3-fluoropyridin-4-yl)propan-2-ol is a useful research compound. Its molecular formula is C8H9ClFNO and its molecular weight is 189.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of lithium diisopropylamide (2 M in heptane/THF/ethylbenzene, stabilised with 0.5% w/w LiBr; 1.9 ml, 3.8 mmol) and THF (3 ml) was cooled to −78° C. and a solution of 2-chloro-3-fluoropyridine (500 mg, 3.8 mmol) in THF (3 ml) was added dropwise over 1 min. After 2 h, acetone (pre-dried twice over activated 4 Å molecular sieves) was added dropwise and the mixture allowed to warm to ambient temperature, then quenched with saturated aqueous NH4Cl solution (10 ml) and extracted with EtOAc (50 ml). The organic phase was dried over anhydrous MgSO4 and concentrated in vacuo. The crude material was purified by column chromatography (silica; 10-20% EtOAc/isohexane) to afford 2-(2-chloro-3-fluoropyridin-4-yl)propan-2-ol (687 mg, 95%): δH (360 MHz, CDCl3) 1.66 (6H, s), 7.53 (1H, m), 8.16 (1H, m); m/z (ES+) 190 (100%, [MH]+).